Cas no 1412256-43-9 (6-Fluoro-8-methoxy-2-methylquinoline)

• Product Name: 6-Fluoro-8-methoxy-2-methylquinoline
• CAS No: 1412256-43-9
• MF: C₁₁H₁₀FNO
• MW: 191.201606273651
• MDL: MFCD28142345
• CID: 5575715
• Update Time: 2025-06-22

6-Fluoro-8-methoxy-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

• Quinoline, 6-fluoro-8-methoxy-2-methyl-
• 6-Fluoro-8-methoxy-2-methylquinoline

• MDL： MFCD28142345
• Inchi： 1S/C11H10FNO/c1-7-3-4-8-5-9(12)6-10(14-2)11(8)13-7/h3-6H,1-2H3
• InChI Key： PLJHVAIWGWOEKT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=CC=2OC)C=CC=1C

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 276.5±35.0 °C(Predicted)
• pka: 3.44±0.50(Predicted)

Additional information on 6-Fluoro-8-methoxy-2-methylquinoline

Introduction to 6-Fluoro-8-methoxy-2-methylquinoline (CAS No. 1412256-43-9)

6-Fluoro-8-methoxy-2-methylquinoline, identified by its Chemical Abstracts Service (CAS) number 1412256-43-9, is a heterocyclic organic compound belonging to the quinoline family. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural versatility and potential biological activities. Quinoline derivatives are well-documented for their role in medicinal chemistry, particularly in the development of antimicrobial, antimalarial, and anticancer agents. The presence of a fluoro substituent at the 6-position and a methoxy group at the 8-position, along with a methyl group at the 2-position, introduces unique electronic and steric properties that influence its reactivity and biological efficacy.

The structural framework of 6-Fluoro-8-methoxy-2-methylquinoline incorporates a nitrogen-containing aromatic ring system, which is characteristic of quinolines. This system is known to exhibit strong interactions with biological targets such as enzymes and receptors, making it a valuable scaffold for drug design. The fluorine atom, in particular, is a commonly employed pharmacophore due to its ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. In recent years, fluorinated quinolines have been extensively studied for their enhanced bioavailability and improved therapeutic outcomes.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of 6-Fluoro-8-methoxy-2-methylquinoline's potential applications. Studies suggest that this compound may exhibit inhibitory effects on various kinases and transcription factors, which are implicated in cancer progression. The methoxy group at the 8-position further enhances its interactions with biological targets by increasing electron density in the molecule, thereby influencing its binding affinity. Additionally, the methyl group at the 2-position contributes to steric hindrance, which can be strategically utilized to optimize drug-like properties such as solubility and permeability.

In vitro studies have demonstrated that 6-Fluoro-8-methoxy-2-methylquinoline demonstrates promising activity against several disease-causing pathogens. Its fluoro-substituted structure appears to disrupt essential metabolic pathways in microorganisms, leading to reduced virulence and growth inhibition. Moreover, the methoxy group enhances its ability to penetrate biological membranes, improving cellular uptake and intracellular activity. These findings highlight its potential as a lead compound for developing novel therapeutic agents.

The synthesis of 6-Fluoro-8-methoxy-2-methylquinoline involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct the desired molecular framework efficiently. The use of fluorinating agents like Selectfluor® or DAST (Diethylaminosulfur trifluoride) has enabled the introduction of the fluoro substituent with high regioselectivity.

Biological evaluation of 6-Fluoro-8-methoxy-2-methylquinoline has revealed intriguing interactions with both prokaryotic and eukaryotic systems. In bacterial models, it has been shown to interfere with DNA gyrase activity, a critical enzyme involved in bacterial replication. Similarly, in eukaryotic cell lines, it exhibits inhibitory effects on certain proto-oncogene products associated with cancer cell proliferation. These findings underscore its potential as a multitargeted therapeutic agent capable of modulating multiple disease pathways.

The pharmacokinetic profile of 6-Fluoro-8-methoxy-2-methylquinoline is another area of active investigation. Preliminary studies indicate that this compound exhibits moderate oral bioavailability and prolonged half-life in animal models, suggesting its suitability for chronic therapeutic applications. Furthermore, its ability to cross the blood-brain barrier opens up possibilities for treating central nervous system disorders. Advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its metabolic fate and identifying potential biomarkers for drug response prediction.

The development of novel drug candidates often involves optimizing synthetic routes to enhance scalability and cost-effectiveness. Continuous flow chemistry has emerged as a powerful tool for synthesizing complex molecules like 6-Fluoro-8-methoxy-2-methylquinoline under controlled conditions. This approach not only improves reaction efficiency but also minimizes waste generation, aligning with green chemistry principles. Additionally, biocatalytic methods using engineered enzymes have been explored as sustainable alternatives to traditional chemical synthesis.

The future prospects of 6-Fluoro-8-methoxy-2-methylquinoline are promising, with ongoing research focusing on expanding its therapeutic applications. Combination therapies involving this compound with other targeted agents show potential synergistic effects in treating multidrug-resistant infections and cancers. Furthermore, structure-based drug design strategies are being employed to fine-tune its molecular architecture for improved efficacy and reduced side effects.

In conclusion,6-Fluoro-8-methoxy-2-methylquinoline (CAS No. 1412256-43-9) represents a significant advancement in medicinal chemistry due to its unique structural features and multifaceted biological activities. Its potential applications span across antimicrobial therapy,cancer treatment ,and central nervous system disorders .With continued research efforts aimed at optimizing synthesis ,biological evaluation ,and pharmacokinetic profiles ,this compound holds great promise as a future therapeutic agent .The integration of cutting-edge technologies such as computational modeling ,continuous flow synthesis ,and biocatalysis further enhances its development prospects .As our understanding of disease mechanisms evolves ,the versatility of quinoline derivatives like 6-fluoro -8 -methoxy -2 -methylquinoline will undoubtedly play an increasingly important role in addressing global health challenges .